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Introduction
Voriconazole and fluconazole are potent triazole antifungal agents widely used in the treatment

of serious and invasive fungal infections.[1][2] Their mechanism of action involves the targeted

inhibition of a key enzyme in the fungal ergosterol biosynthesis pathway, which is critical for

maintaining the integrity of the fungal cell membrane.[1][2][3] Voriconazole, a second-

generation triazole, is structurally similar to fluconazole but exhibits a broader spectrum of

activity.[3][4] The development of efficient and stereoselective synthetic routes is crucial for the

large-scale production of these drugs and for the exploration of novel analogs with improved

efficacy and reduced resistance.[5][6]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Both voriconazole and fluconazole function by inhibiting the fungal cytochrome P450 enzyme,

lanosterol 14α-demethylase (also known as CYP51).[1][2][3][7] This enzyme is essential for the

conversion of lanosterol to ergosterol, a vital component of the fungal cell membrane that is

analogous to cholesterol in mammalian cells.[2][3] By binding to the enzyme, the triazole

antifungals disrupt ergosterol production, leading to the accumulation of toxic 14α-methylated
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sterols.[1][2] This disruption compromises the structural and functional integrity of the fungal

cell membrane, increasing its permeability and ultimately inhibiting fungal growth and

replication.[2][3]
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Voriconazole Enantioselective Synthesis Workflow
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Fluconazole Synthesis Workflow

1,3-Dichloroacetone
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 1,2,4-Triazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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